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Compound of Interest

Compound Name: Benzyldichlorophosphite

Cat. No.: B123500

Technical Guide: Benzyldichlorophosphite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of benzyldichlorophosphite, a key
reagent in organic synthesis, particularly in the field of phospholipid chemistry. This document
outlines its chemical properties, a representative synthesis protocol, and its primary
applications.

Core Data Presentation

Benzyldichlorophosphite, also known as benzyl phosphorodichloridite or
benzyloxydichlorophosphine, is an organophosphorus compound valued for its role as a
precursor in the synthesis of more complex molecules.[1][2][3]
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Property Value Reference
Molecular Formula C7H7CI20P [1112][3]
Molecular Weight 209.01 g/mol [21[31[4]
CAS Number 76101-29-6 [11[2]

Benzyl phosphorodichloridite,

Synonyms Benzyloxydichlorophosphine, [2][3]
BODP

Physical Form Liquid [4]

Boiling Point 113-114 °C at 11-12 Torr [3]

Synthesis of Benzyldichlorophosphite

The synthesis of benzyldichlorophosphite typically involves the reaction of benzyl alcohol
with phosphorus trichloride. This reaction should be performed under anhydrous conditions in
an inert atmosphere to prevent hydrolysis of the phosphorus trichloride and the product.

Experimental Protocol: Synthesis from Benzyl Alcohol
and Phosphorus Trichloride

This protocol is a representative procedure based on the general reaction of alcohols with
phosphorus trichloride to form alkoxyphosphorodichloridites.[4]

Materials and Reagents:

Benzyl alcohol (anhydrous)

Phosphorus trichloride (PCIs), freshly distilled

Anhydrous diethyl ether or other inert solvent

Nitrogen or Argon gas for inert atmosphere

Ice bath
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Equipment:

Two-necked round-bottom flask
Addition funnel

Magnetic stirrer

Condenser with a drying tube or bubbler

Distillation apparatus for purification

Procedure:

Reaction Setup: A two-necked round-bottom flask is equipped with a magnetic stirrer, an
addition funnel, and a condenser connected to a nitrogen or argon line. The entire apparatus
should be flame-dried or oven-dried before use to ensure anhydrous conditions.

Reagent Charging: The flask is charged with anhydrous benzyl alcohol dissolved in a
minimal amount of anhydrous diethyl ether. The solution is cooled to 0 °C using an ice bath.

Addition of Phosphorus Trichloride: Phosphorus trichloride is added to the addition funnel. It
is then added dropwise to the stirred solution of benzyl alcohol at 0 °C. The rate of addition
should be controlled to maintain the reaction temperature and to manage the evolution of
hydrogen chloride (HCI) gas. The reaction is typically performed with an excess of
phosphorus trichloride to drive the reaction towards the desired product.

Reaction: After the addition is complete, the reaction mixture is allowed to slowly warm to
room temperature and is stirred for several hours to ensure complete reaction. The progress
of the reaction can be monitored by 3P NMR spectroscopy.

Work-up and Purification: The excess phosphorus trichloride and solvent are removed under
reduced pressure. The crude benzyldichlorophosphite is then purified by vacuum
distillation to yield the final product as a colorless liquid.

Chemical Reactivity and Applications
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Benzyldichlorophosphite is a versatile reagent primarily utilized in the synthesis of
phospholipids.[1][3] It serves as a key intermediate in the production of miltefosine, an
anticancer and antileishmanial drug.[3] The reactivity of the P-CI bonds allows for the
sequential introduction of different nucleophiles, making it a valuable building block in the
construction of complex phosphate esters.

Visualization of Synthesis

The following diagram illustrates the synthetic pathway for benzyldichlorophosphite from its

primary precursors.
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Caption: Synthesis of Benzyldichlorophosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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